molecular formula C11H21N3O B7914618 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide

2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide

Cat. No.: B7914618
M. Wt: 211.30 g/mol
InChI Key: FOVDHTDXRIUBJD-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide is a chiral acetamide derivative featuring a cyclopropyl group and a methyl-substituted piperidine ring.

Properties

IUPAC Name

2-amino-N-cyclopropyl-N-[(3S)-1-methylpiperidin-3-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H21N3O/c1-13-6-2-3-10(8-13)14(9-4-5-9)11(15)7-12/h9-10H,2-8,12H2,1H3/t10-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOVDHTDXRIUBJD-JTQLQIEISA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCCC(C1)N(C2CC2)C(=O)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1CCC[C@@H](C1)N(C2CC2)C(=O)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H21N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

211.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes:

    Formation of the Cyclopropyl Group: The cyclopropyl group can be introduced through a cyclopropanation reaction, where an alkene reacts with a carbene precursor under specific conditions.

    Piperidine Ring Formation: The piperidine ring can be synthesized through a series of cyclization reactions involving appropriate precursors.

    Acetamide Formation:

Industrial Production Methods

Industrial production of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and green chemistry principles may be employed to enhance the efficiency and sustainability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

    Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific functional groups under suitable conditions.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

    Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.

    Substitution: Nucleophiles such as halides, amines, and thiols under appropriate solvent and temperature conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, reduction may produce reduced forms, and substitution reactions may result in substituted analogs.

Scientific Research Applications

2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide has a wide range of scientific research applications, including:

    Medicinal Chemistry: The compound can be used as a building block for the synthesis of potential drug candidates targeting various diseases.

    Pharmacology: It may serve as a lead compound for the development of new pharmacological agents with specific biological activities.

    Chemical Research: The compound can be utilized in the study of reaction mechanisms, structure-activity relationships, and other fundamental aspects of organic chemistry.

    Industry: It may find applications in the development of new materials, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors, enzymes, or other biomolecules, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific context and application of the compound.

Comparison with Similar Compounds

Key Observations :

  • Chirality : The (S)-configuration in the target compound and its chloro analog (Ref. 8) may influence binding affinity in enantioselective biological systems.
  • Substituent Impact: Amino vs. 8 analogs, which may affect solubility and target interactions. Cyclopropyl vs. Isopropyl/Alkyl Groups: Cyclopropyl’s ring strain and conformational rigidity could alter metabolic stability compared to bulkier alkyl groups in acetochlor .

Pharmacological and Toxicological Profiles

  • Target Compound: No explicit toxicological data is available. Its structural similarity to piperidine-containing neuroactive compounds (e.g., acetylcholine esterase inhibitors) suggests possible CNS activity.
  • Acetochlor : Well-characterized as a herbicide with environmental toxicity risks (e.g., water contamination warnings in Ref. 3).
  • 2-Cyano-N-[(methylamino)carbonyl]acetamide: Toxicological properties remain understudied, necessitating caution in handling .

Commercial and Research Status

  • Availability : The target compound and its chloro analog (Ref. 8) are discontinued, limiting large-scale studies. In contrast, acetochlor remains widely produced for agriculture .
  • Patent Relevance: Trifluoro-acetamide derivatives (e.g., Ref.

Biological Activity

2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological mechanisms, and therapeutic applications, supported by relevant research findings and data tables.

  • IUPAC Name : 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide
  • CAS Number : 1354001-26-5
  • Molecular Formula : C11H21N3O
  • Molecular Weight : 211.3 g/mol

Synthesis

The synthesis of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide typically involves:

  • Starting Materials : Cyclopropyl amine and (S)-1-methyl-piperidine.
  • Reagents and Conditions : The reaction is carried out under basic conditions, often utilizing acetic anhydride for acetylation.
  • Purification : The final compound is purified through recrystallization or chromatography.

The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes within the body. It may function as an inhibitor or modulator of specific biochemical pathways, particularly those involved in neurotransmission and metabolic regulation.

Antimicrobial Activity

Research indicates that compounds similar to 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide exhibit significant antimicrobial properties. For instance, related piperidine derivatives have shown effectiveness against various bacterial strains.

Bacterial Strain Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus50 µg/mL
Escherichia coli125 µg/mL
Pseudomonas aeruginosa150 µg/mL

Anticancer Activity

Studies have suggested that piperidine derivatives can induce apoptosis in cancer cells. For example, a derivative similar to the compound showed improved cytotoxicity in hypopharyngeal tumor models compared to standard treatments.

Compound IC50 (µM) Cell Line
Piperidine derivative A10FaDu (hypopharyngeal)
Reference drug (Bleomycin)15FaDu (hypopharyngeal)

Case Studies

  • Antiparasitic Activity : A study focusing on dihydroquinazolinone derivatives reported that modifications to the piperidine structure enhanced activity against malaria parasites by targeting PfATP4, a critical enzyme for parasite survival .
  • Neuroprotective Effects : Research into piperidine-based compounds has highlighted their potential neuroprotective effects, particularly in models of neurodegenerative diseases like Alzheimer's .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.